Cas no 1606-79-7 (5-Oxa-2-octyne-1,7-diol)

• Product Name: 5-Oxa-2-octyne-1,7-diol
• CAS No: 1606-79-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 41653
• PubChem ID: 102654
• Update Time: 2025-05-28

5-Oxa-2-octyne-1,7-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxypropoxy)but-2-yn-1-ol
• BMP
• Dipropyloxy butynediol
• BMP(Butynediol propoxylate)
• Butynediol propoxylate
• 2-Butyn-1-ol, 4-(2-hydroxypropoxy)-
• Rhodiumtrihydroxide
• DTXSID90862710
• 1606-79-7
• NS00045843
• A810170
• EINECS 216-522-9
• 5-Oxa-2-octyne-1,7-diol
• FT-0659161
• 1-(2-chloroethyl)-3-(2-chloroethylcarbamoyl)-1-nitroso-urea
• AKOS006331475
• 2-Butyne-1,4-diol
• G90763
• GFDLMAQAFYECMB-UHFFFAOYSA-N
• FO150259
• 2-Hydroxypropyl 4-hydroxy-2-butynyl ether
• 216-522-9
• DTXCID90811440
• MFCD09743551

• MDL： MFCD09743551
• Inchi： 1S/C7H12O3/c1-7(9)6-10-5-3-2-4-8/h7-9H,4-6H2,1H3
• InChI Key： GFDLMAQAFYECMB-UHFFFAOYSA-N
• SMILES： O(CC#CCO)CC(C)O

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.07-1.09(20℃)
• Boiling Point: 285.2°Cat760mmHg
• Flash Point: 126.3°C
• Refractive Index: 1.488
• PSA: 49.69000
• LogP: -0.62050

5-Oxa-2-octyne-1,7-diol Security Information

• Hazardous Material transportation number：UN 2810
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1(b)